Cas no 81455-08-5 (2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-)

• Product name: 2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-
• CAS No: 81455-08-5
• MF: C₁₉H₁₈O
• MW: 262.345625400543
• CID: 1803559
• PubChem ID: 14159520

2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Octatrienal, 3-methyl-7-(2-naphthalenyl)-, (E,E,E)-
• 81455-08-5
• MFCD21099601
• (2E,4E,6E)-3-METHYL-7-(NAPHTHALEN-2-YL)OCTA-2,4,6-TRIENAL
• 3-Methyl-7-naphthalen-2-yl-octa-2,4,6-trienal
• (2E,4E,6E)-3-methyl-7-naphthalen-2-ylocta-2,4,6-trienal

• Inchi： InChI=1S/C19H18O/c1-15(12-13-20)6-5-7-16(2)18-11-10-17-8-3-4-9-19(17)14-18/h3-14H,1-2H3/b6-5+,15-12+,16-7+
• InChI Key： GBASODXOAFMONY-LRRDXXHWSA-N
• SMILES： CC(=CC=O)C=CC=C(C)C1=CC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 262.135765193g/mol
• Monoisotopic Mass: 262.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 5.6